4-hydroxy-3-(1-(4-methoxyphenyl)-2-nitroethyl)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-hydroxy-3-[1-(4-methoxyphenyl)-2-nitroethyl]-6-methylpyran-2-one
• InChI: InChI=1S/C15H15NO6/c1-9-7-13(17)14(15(18)22-9)12(8-16(19)20)10-3-5-11(21-2)6-4-10/h3-7,12,17H,8H2,1-2H3
• InChI Key: YWIVZSYBWRUIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C(C[N+](=O)[O-])C2=CC=C(C=C2)OC)O
• Molecular Formula: C15H15NO6
• Molecular Weight: 305.28 g/mol

Description

Synthesis Analysis

The synthesis of organic compounds typically involves the formation of a new carbon-carbon bond. The process often involves a catalyst to initiate the reaction and control the reaction rate.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Organic compounds can undergo a wide range of chemical reactions, including substitution reactions, addition reactions, elimination reactions, and rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of organic compounds, such as melting point, boiling point, solubility, and reactivity, can be determined using various analytical techniques.

Scientific Research Applications

Metabolism and Pharmacokinetics

Studies on related compounds focus on understanding their metabolism, disposition, and pharmacokinetics in humans and animals. For example, research on the metabolism of norepinephrine in humans using deuterium labelling explores the conversion pathways and elimination of metabolites, shedding light on the metabolic fate of similar compounds (Mårdh, Sjöquist, & Änggård, 1981).

Environmental Exposure and Toxicology

Investigations into the environmental exposure to organophosphorus and pyrethroid pesticides highlight the ubiquity of chemical pollutants and their potential neurotoxic effects, especially in children. Such studies are crucial for developing public health policies and understanding the risk associated with exposure to synthetic chemicals (Babina, Dollard, Pilotto, & Edwards, 2012).

Analytical Detection and Identification

Research also encompasses the development of analytical methods for detecting and quantifying metabolites of pharmacologically active compounds. For instance, identifying urinary metabolites of novel psychoactive substances like RCS-4 provides insights into their metabolic pathways and aids in the forensic analysis of drug intoxication cases (Kavanagh, Grigoryev, Melnik, & Simonov, 2012).

Endocrine Disruption Studies

The study of endocrine-disrupting compounds, such as nonylphenols, in food demonstrates the pervasive nature of these chemicals and their potential impact on human health. Analyzing the presence and concentration of such compounds in the food supply is critical for assessing dietary exposure and its implications for endocrine system function (Guenther, Heinke, Thiele, Kleist, Prast, & Raecker, 2002).

Mechanism of Action

Target of Action

A structurally related compound, apocynin, is known to inhibit nadph oxidase activity . This enzyme reduces O2 to superoxide, which can be used by the immune system to kill bacteria and fungi .

Mode of Action

Based on the related compound apocynin, it can be inferred that it might interact with its targets to prevent the production of superoxide in human agranulocytes or neutrophilic granulocytes .

Biochemical Pathways

A related compound, 3-(4-hydroxy-3-methoxyphenyl) propionic acid, has been shown to improve hepatic lipid metabolism via gpr41 . This suggests that the compound might have a role in lipid metabolism.

Pharmacokinetics

Related compounds such as 1-propanone, 3-hydroxy-1-(4-hydroxy-3-methoxyphenyl) and 2-propanone, 1-(4-hydroxy-3-methoxyphenyl) have been studied . These compounds have similar structures and might share similar pharmacokinetic properties.

Result of Action

A related compound, 3-(4-hydroxy-3-methoxyphenyl) propionic acid, has been shown to enhance grip strength and inhibit protein catabolism induced by exhaustive exercise .

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific chemical structure and properties. Some organic compounds can be toxic or carcinogenic, while others are relatively safe to handle.

Future Directions

The field of organic chemistry continues to evolve, with ongoing research into new methods for synthesizing organic compounds, understanding their mechanisms of action, and developing safer and more efficient ways to produce and use these compounds.